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Compound of Interest

Compound Name: SR-29065

cat. No.: B15137125

Technical Support Center: SR-29065

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with SR-
29065, a selective REV-ERBa agonist. The following information is designed to address
common challenges, particularly concerning its solubility in cell culture media.

Frequently Asked Questions (FAQS)

Q1: What is SR-29065 and what is its mechanism of action?

SR-29065 is a selective agonist of the nuclear receptor REV-ERBa.[1][2][3] As a key
component of the core molecular clock, REV-ERBa acts as a transcriptional repressor. It plays
a crucial role in regulating circadian rhythms and metabolic pathways.[4][5] SR-29065, by
activating REV-ERBa, can modulate the expression of downstream target genes, making it a
valuable tool for research in areas such as autoimmune diseases and metabolism.[1][2]

Q2: What are the primary challenges when working with SR-29065 in in vitro experiments?

The most common challenge encountered with SR-29065, like many small molecule inhibitors,
is its poor solubility in aqueous solutions such as cell culture media. This can lead to
precipitation of the compound, making it difficult to achieve the desired working concentration
and obtain reliable experimental results.

Q3: What is the recommended solvent for preparing a stock solution of SR-290657?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of SR-29065. While specific solubility data in DMSO is not readily available, it is
standard practice to dissolve hydrophobic compounds like SR-29065 in DMSO at a
concentration of 10 mM or higher.

Q4: Why does SR-29065 precipitate when | add it to my cell culture medium?

Precipitation, often referred to as "crashing out," typically occurs when a concentrated DMSO
stock solution of a hydrophobic compound is diluted into an aqueous environment like cell
culture medium. The rapid change in solvent polarity causes the compound to come out of
solution. Several factors can contribute to this, including:

High Final Concentration: The intended final concentration in the media may exceed the
solubility limit of SR-29065 in that specific aqueous environment.

e Rapid Dilution: Adding the DMSO stock directly to the full volume of media can create
localized high concentrations, leading to immediate precipitation.

e Low Temperature: Using media that has not been pre-warmed to 37°C can decrease the
solubility of the compound.

« Interaction with Media Components: Salts, proteins, and other components in the media can
sometimes interact with the compound, reducing its solubility.

Troubleshooting Guide: SR-29065 Insolubility in
Media

This guide provides a step-by-step approach to troubleshoot and overcome solubility issues
with SR-29065 in your experiments.

Visualizing the Problem: The Precipitation Pathway

The following diagram illustrates the common pathway leading to compound precipitation in cell
culture media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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